8-(4H-thieno[3,2-b]pyrrol-5-ylcarbonyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• IUPAC Name: 8-(4H-thieno[3,2-b]pyrrole-5-carbonyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C14H15N3O3S/c18-12(10-7-11-9(16-10)1-6-21-11)17-4-2-14(3-5-17)8-15-13(19)20-14/h1,6-7,16H,2-5,8H2,(H,15,19)
• InChI Key: YRPFTMNAPOKNDB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CNC(=O)O2)C(=O)C3=CC4=C(N3)C=CS4
• Molecular Formula: C14H15N3O3S
• Molecular Weight: 305.35 g/mol

Description

Thieno[3,2-b]pyrrole is a heterocyclic compound that has found diverse applications in medicinal chemistry. For example, thieno[3,2-b]pyrrole-5-carboxamides have shown strong activity against various viruses and have been identified as new targets for anticancer therapy.

Synthesis Analysis

The synthesis of thieno[3,2-b]pyrrole derivatives often involves the acylation of 4-substituted 4H-thieno[3,2-b]pyrrole-5-carbohydrazides with various acyl chlorides. The carboxy group of the starting material is usually activated via conversion to imidazolides, which are then reacted with hydrazine hydrate.

Molecular Structure Analysis

The molecular structure of thieno[3,2-b]pyrrole derivatives can be analyzed using various spectroscopic techniques. For example, the IR spectrum can provide information about the functional groups present in the molecule. The NMR spectrum can provide detailed information about the structure of the molecule, including the number and type of atoms, their arrangement, and the functional groups they are part of.

Chemical Reactions Analysis

Thieno[3,2-b]pyrrole derivatives can undergo various chemical reactions. For example, they can be acylated with chloro- and dichloroacetyl chlorides and methacryloyl chloride to produce building blocks containing a terminal functionality convenient for further modification.

Physical and Chemical Properties Analysis

The physical and chemical properties of thieno[3,2-b]pyrrole derivatives can be determined using various techniques. For example, the melting point can be determined using a melting point apparatus. The molecular weight can be determined using mass spectrometry.

Mechanism of Action

Thieno[3,2-b]pyrrole derivatives have shown strong activity against various viruses. They act as allosteric inhibitors of certain enzymes, such as the RNA-dependent RNA polymerase of hepatitis C virus. They can also inhibit certain demethylases, which regulate DNA methylation.

Safety and Hazards

As with all chemicals, thieno[3,2-b]pyrrole derivatives should be handled with care. They should be stored in a cool, dry place and should not be ingested or come into contact with the skin or eyes.

Future Directions

Thieno[3,2-b]pyrrole derivatives have shown promise in various areas of medicinal chemistry, including antiviral and anticancer therapy. Future research may focus on synthesizing new derivatives with improved activity and safety profiles.